molecular formula C5ClF9O B15179611 1-Chloro-1,1,2,2,3,3-hexafluoro-3-((trifluorovinyl)oxy)propane CAS No. 80962-91-0

1-Chloro-1,1,2,2,3,3-hexafluoro-3-((trifluorovinyl)oxy)propane

Cat. No.: B15179611
CAS No.: 80962-91-0
M. Wt: 282.49 g/mol
InChI Key: BSYZCTLPTCSJLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

EINECS 279-637-3: is a chemical compound listed in the European INventory of Existing Commercial chemical Substances (EINECS). This inventory includes substances that were deemed to be on the European Community market between January 1, 1971, and September 18, 1981 .

Chemical Reactions Analysis

EINECS 279-637-3 undergoes several types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

    Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

EINECS 279-637-3 has several scientific research applications, including:

    Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

    Biology: It is used in biological studies to understand its effects on different biological systems.

    Medicine: It is used in medicinal chemistry for the development of new drugs and therapeutic agents.

    Industry: It is used in various industrial processes, including the manufacture of other chemicals and materials.

Mechanism of Action

The mechanism of action of EINECS 279-637-3 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

EINECS 279-637-3 can be compared with other similar compounds listed in the EINECS inventory. Some of these similar compounds include:

    Amyl nitrite: (EINECS 203-770-8)

    Bismuth tetroxide: (EINECS 234-985-5)

    Mercurous oxide: (EINECS 239-934-0)

These compounds share some similarities in their chemical structure and properties but also have unique characteristics that distinguish them from EINECS 279-637-3 .

Properties

CAS No.

80962-91-0

Molecular Formula

C5ClF9O

Molecular Weight

282.49 g/mol

IUPAC Name

1-chloro-1,1,2,2,3,3-hexafluoro-3-(1,2,2-trifluoroethenoxy)propane

InChI

InChI=1S/C5ClF9O/c6-4(12,13)3(10,11)5(14,15)16-2(9)1(7)8

InChI Key

BSYZCTLPTCSJLJ-UHFFFAOYSA-N

Canonical SMILES

C(=C(F)F)(OC(C(C(F)(F)Cl)(F)F)(F)F)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.